Cas no 1213599-52-0 ((3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol
• CAS No: 1213599-52-0
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5592605
• PubChem ID: 55264728
• Update Time: 2025-05-21

(3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanol, γ-amino-3-fluoro-, (γR)-
• EN300-1165036
• 1213599-52-0
• AKOS006307263
• (3R)-3-AMINO-3-(3-FLUORO(4-PYRIDYL))PROPAN-1-OL
• (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol

• Inchi： 1S/C8H11FN2O/c9-7-5-11-3-1-6(7)8(10)2-4-12/h1,3,5,8,12H,2,4,10H2/t8-/m1/s1
• InChI Key： IVNDWFRARHKBGY-MRVPVSSYSA-N
• SMILES： [C@@H](C1=CC=NC=C1F)(N)CCO

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Predicted)
• Boiling Point: 326.0±37.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol

Comprehensive Overview of (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol (CAS No. 1213599-52-0): Structure, Applications, and Research Insights

The compound (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol, identified by its CAS No. 1213599-52-0, is a chiral amino alcohol derivative featuring a 3-fluoropyridin-4-yl moiety. Its unique structural attributes, including the fluorine substitution and stereogenic center at the 3-position, make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic routes, and emerging applications, addressing trending queries such as "fluoropyridine derivatives in drug discovery" and "chiral building blocks for asymmetric synthesis."

From a structural perspective, the (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol scaffold combines a polar propan-1-ol chain with a heteroaromatic 3-fluoropyridine ring, enhancing its solubility and bioavailability. The fluorine atom at the 3-position of the pyridine ring is a critical design element, often exploited to modulate electronic effects and metabolic stability in bioactive molecules. Researchers frequently search for "impact of fluorine in medicinal chemistry" or "pyridine-based pharmacophores," underscoring the relevance of this compound in modern drug design.

Synthetically, CAS No. 1213599-52-0 can be prepared via asymmetric reduction of corresponding ketones or through enantioselective amination strategies. Recent publications highlight its utility as a chiral synthon for constructing complex molecules, particularly in kinase inhibitors and GPCR-targeted therapies. Keywords like "enantioselective synthesis of amino alcohols" and "fluoropyridine intermediates" reflect growing interest in scalable and sustainable production methods. Notably, its (3R)-configuration is pivotal for achieving desired stereochemical outcomes in final APIs.

In pharmaceutical applications, this compound has garnered attention for its potential in central nervous system (CNS) drug development, owing to the fluoropyridine moiety's ability to cross the blood-brain barrier. Discussions around "CNS-penetrant molecules" and "neurotherapeutic agents" align with industry trends targeting neurodegenerative diseases. Additionally, its role in catalysis and ligand design is explored in academic circles, with searches for "amino alcohol ligands in asymmetric catalysis" gaining traction.

Beyond therapeutics, (3R)-3-amino-3-(3-fluoropyridin-4-yl)propan-1-ol finds niche applications in material science, particularly in designing fluorescent probes and metal-chelating agents. The fluorine atom enhances photophysical properties, making it relevant for "small-molecule sensors" and "bioimaging tools." Environmental considerations, such as "green chemistry approaches for fluorinated compounds," further highlight its interdisciplinary significance.

In summary, CAS No. 1213599-52-0 exemplifies the convergence of structural ingenuity and functional versatility. Its alignment with high-interest topics—fluorinated drug candidates, chiral auxiliaries, and heterocyclic chemistry—positions it as a compound of enduring scientific and industrial value. Future research may explore its structure-activity relationships (SAR) in novel therapeutic contexts, answering queries like "how to optimize fluoropyridine bioavailability" or "amino alcohol derivatives in precision medicine."